Water-soluble hexakis-imidazolium cages: synthesis and selective binding of sodium urate†
Organic Chemistry Frontiers Pub Date: 2023-11-27 DOI: 10.1039/D3QO01780J
Abstract
Three hexakis-imidazolium-incorporated molecular cages o-, m- and p-HiCages have been prepared through the condensation of 1,3,5-tri(imidazolyl)benzene and o-, m- or p-xylylene dibromide. The new hexacationic molecular cages are highly water-soluble. It is demonstrated that among various purines, m- and p-HiCages have the ability to bind uric acid selectively in water. The binding constants of their complexes with uric acid are determined by isothermal titration calorimetric experiments to be (5.86 ± 0.30) × 104 M−1 and (2.61 ± 0.06) × 104 M−1, and the structures of both complexes are confirmed by X-ray diffraction analysis. These imidazolium-derived molecular cages exhibit low cytotoxicity and hemolysis rates, providing the possibility for subsequent biological applications.
Recommended Literature
- [1] Synthesis of substituted exo-glucals via a modified Julia olefination and identification as selective β-glucosidase inhibitors†
- [2] The effects of low-ratio n-6/n-3 PUFA on biomarkers of inflammation: a systematic review and meta-analysis†
- [3] Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†
- [4] Thermal Rearrangement of 3-Allyloxy-1,2-benzisothiazole 1,1-Dioxides: an Unusual Inversion of Products of Sigmatropic [3,3]-Shift to Give the [1,3]-Isomers
- [5] A new supramolecular assembly obtained from the combination of silver(i) cations with a thiophosphorylated cavitand
- [6] Synthesis of AB block and A2B2 and A3B3 miktoarm star-shaped copolymers using ω-end-functionalized poly(methyl methacrylate) with a hydroxyl group prepared by organocatalyzed group transfer polymerization†
- [7] Estimating and using sampling precision in surveys of trace constituents of soils
- [8] Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡
- [9] Synthesis and thermal responsiveness of self-assembled gold nanoclusters†
- [10] Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†
Journal Name：Organic Chemistry Frontiers
Research Products
-
CAS no.: 167750-79-0
-
CAS no.: 1467-16-9
